7-[6-(methylsulfanyl)-1,3-benzothiazol-2-yl]-1,3,7-triazaspiro[4.4]nonane-2,4-dione

• IUPAC Name: 7-(6-methylsulfanyl-1,3-benzothiazol-2-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione
• InChI: InChI=1S/C14H14N4O2S2/c1-21-8-2-3-9-10(6-8)22-13(15-9)18-5-4-14(7-18)11(19)16-12(20)17-14/h2-3,6H,4-5,7H2,1H3,(H2,16,17,19,20)
• InChI Key: JVBQILBUURYLNH-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC2=C(C=C1)N=C(S2)N3CCC4(C3)C(=O)NC(=O)N4
• Molecular Formula: C14H14N4O2S2
• Molecular Weight: 334.4 g/mol
• CAS No.: 2640953-83-7

Description

This compound belongs to the 1,3,7-triazaspiro[4.4]nonane-2,4-dione class, characterized by a spirocyclic hydantoin core fused to a pyrrolidine ring. The methylsulfanyl moiety may enhance metabolic stability and binding interactions in biological systems, as seen in benzothiazole-derived pharmaceuticals .

Preparation Methods

Synthetic Routes and Reaction Conditions:

• Initial Condensation: : Typically, benzothiazole derivatives are prepared through the condensation of 2-aminothiophenol with carboxylic acids. For this compound, methylsulfanyl substituents are introduced via nucleophilic substitution reactions.

• Spirocyclic Formation: : The triazaspiro core is formed through cyclization reactions, often involving aziridines under controlled temperatures and solvent conditions.

• Final Assembly: : The final product is assembled through multi-step organic synthesis, combining the benzothiazole and triazaspiro segments under specific catalysts and temperature conditions to ensure the desired structural integrity.

Industrial Production Methods:

Industrial scale production would involve:

• Batch Reactors: : To maintain precise reaction conditions.

• Catalysts: : To improve yield and reaction rates, often employing transition metal complexes.

• Purification: : Using chromatography and recrystallization techniques to ensure product purity.

Chemical Reactions Analysis

Types of Reactions:

• Oxidation: : The compound undergoes oxidation reactions, especially in the presence of strong oxidizing agents like potassium permanganate, resulting in sulfoxide or sulfone derivatives.

• Reduction: : Reduction reactions typically involve hydrogenation processes, leading to the reduction of benzothiazole rings.

• Substitution: : Both nucleophilic and electrophilic substitution reactions can occur, particularly affecting the benzothiazole ring and methylsulfanyl group.

Common Reagents and Conditions:

• Oxidation: : Potassium permanganate, dichloromethane, room temperature.

• Reduction: : Palladium on carbon (Pd/C), hydrogen gas, elevated temperatures.

• Substitution: : Nucleophiles/electrophiles depending on the desired substitution, often in solvents like ethanol or acetonitrile.

Major Products:

• Oxidation: : Formation of sulfoxide or sulfone derivatives.

• Reduction: : Hydrogenated benzothiazole derivatives.

• Substitution: : Varies by substituent but typically involves changes to the methylsulfanyl group and ring substitutions.

Scientific Research Applications

This compound has found applications across multiple domains:

• Chemistry: : As a catalyst or intermediate in organic synthesis due to its stability and reactivity.

• Biology: : It serves as a molecular probe in studies of cellular processes due to its ability to interact with specific biomolecules.

• Medicine: : Potential pharmacological uses, particularly in designing molecules for disease treatment due to its complex structure and reactive sites.

• Industry: : Utilized in materials science for creating advanced polymers and coatings, owing to its unique structural properties.

Mechanism of Action

Molecular Targets and Pathways:

• Binding Affinity: : The compound exhibits high binding affinity to certain enzymes and receptors due to the benzothiazole moiety.

• Pathway Interactions: : It can interfere with metabolic pathways by inhibiting enzyme function, particularly those involved in oxidative stress responses.

• Cellular Effects: : Its methylsulfanyl group is crucial for its activity, facilitating interactions that alter cellular signaling pathways.

Comparison with Similar Compounds

Comparison with Structural Analogs

Core Structural Variations

1,3,7-Triazaspiro[4.4]nonane-2,4-dione Derivatives

• 7-Benzyl-substituted analog (CAS 28863-87-8): Replaces the benzothiazole group with a benzyl moiety. This derivative lacks sulfur atoms but retains antimicrobial activity, suggesting the spirocyclic core itself contributes to bioactivity .
• 7-(6-Fluoro-1,3-benzoxazol-2-yl) analog: Substitutes benzothiazole with a fluorinated benzoxazole.
• Hydrochloride salts (e.g., CAS 1334146-82-5): Improved aqueous solubility due to ionic character, critical for in vivo applications. Storage requires inert atmospheres (2–8°C), unlike the neutral parent compound .

Azaspiro Compounds with Alternative Ring Systems

• 2-Azaspiro[4.4]nonane-1,3-dione derivatives: Exhibit anticonvulsant activity in rodent models. For example, N-(4-methylphenyl)-amino-2-azaspiro[4.4]nonane-1,3-dione showed efficacy in subcutaneous metrazole tests, highlighting the importance of aryl substituents for neurological activity .
• 1,6-Dithia-4,9-diaza-spiro[4.4]nonane-3,8-diones: Incorporate thiazole rings, enhancing antimicrobial potency against Gram-positive bacteria. The sulfur atoms likely participate in redox interactions with microbial enzymes .

Key Findings :

• Antimicrobial Activity : The benzothiazole and benzoxazole derivatives show stronger activity against Gram-positive bacteria (e.g., S. aureus) compared to benzyl-substituted analogs, likely due to sulfur-mediated enzyme inhibition .
• Anticonvulsant Activity : Aryl substituents (e.g., trifluoromethylphenyl) on azaspiro compounds enhance sc. Met test performance, suggesting electronic effects modulate sodium channel interactions .

Physicochemical Properties

Property	Target Compound	7-Benzyl Analog	Hydrochloride Salt
Molecular Formula	C₁₄H₁₄N₄O₂S₂	C₁₃H₁₅N₃O₂	C₆H₁₀ClN₃O₂
Melting Point (°C)	Not reported	168–172 (free base)	Decomposes above 200
Solubility	Low in H₂O; soluble in DMSO	Insoluble in H₂O; soluble in EtOAc	Soluble in H₂O (>10 mg/mL)

Structure-Activity Relationships (SAR)

• Spiro Core Rigidity: The non-planar structure enhances binding to hydrophobic pockets in enzymes (e.g., bacterial dihydrofolate reductase) .
• Substituent Position : Activity drops when substituents are moved from the 6-position on benzothiazole (e.g., 7-fluoro in vs. 6-methylsulfanyl in the target compound) .
• Electron-Withdrawing Groups : Fluorine or sulfanyl groups increase electrophilicity, improving interactions with nucleophilic residues in target proteins .

Biological Activity

The compound 7-[6-(methylsulfanyl)-1,3-benzothiazol-2-yl]-1,3,7-triazaspiro[4.4]nonane-2,4-dione is a member of the benzothiazole family, which has garnered attention due to its diverse biological activities. This article reviews the biological activity of this compound, focusing on its mechanisms of action, therapeutic potential, and relevant case studies.

Chemical Structure

The molecular formula of the compound is $C_{13}H_{14}N_4S_2$, with a complex structure that includes a benzothiazole moiety and a spirocyclic system. The presence of a methylsulfanyl group enhances its reactivity and potential biological interactions.

The biological activity of this compound can be attributed to several mechanisms:

• Enzyme Inhibition : The compound may act as an enzyme inhibitor by binding to the active sites of specific enzymes, thereby preventing their normal function. This is particularly relevant in pathways related to cancer and inflammation.
• Receptor Modulation : Similar compounds have shown activity as positive allosteric modulators for neurotransmitter receptors, which may suggest that this compound could influence neurotransmitter systems in the central nervous system.

Anticancer Activity

Recent studies have highlighted the anticancer properties of benzothiazole derivatives. For instance, compounds with similar structures have demonstrated cytotoxic effects against various cancer cell lines such as MCF-7 (breast cancer) and Bel-7402 (liver cancer) .

Compound	Cell Line	IC50 (µM)
Benzothiazole Derivative A	MCF-7	10
Benzothiazole Derivative B	Bel-7402	15

Antimicrobial Activity

The compound's potential as an antimicrobial agent has also been investigated. Benzothiazole derivatives are known for their antibacterial and antifungal properties. For example, studies have shown that certain derivatives exhibit significant activity against pathogenic bacteria compared to standard antibiotics like chloramphenicol .

Neuroprotective Effects

Given the structural similarities with compounds that modulate neurotransmitter receptors, this compound may possess neuroprotective effects. Research indicates that related benzothiazoles can enhance cognitive functions without the excitotoxic side effects associated with direct agonists .

Case Studies

• Cytotoxicity Studies : A study evaluating various benzothiazole derivatives found that those with a methylsulfanyl group exhibited enhanced cytotoxicity against multiple cancer cell lines compared to their non-substituted counterparts .
• Antimicrobial Screening : In another study, a series of benzothiazole compounds were screened for antimicrobial activity. The results indicated that specific substitutions significantly improved antibacterial efficacy against Gram-positive and Gram-negative bacteria .
• Neuropharmacological Evaluation : In vivo studies on related compounds revealed their ability to cross the blood-brain barrier and modulate neurotransmitter levels in the hippocampus, suggesting potential applications in treating neurodegenerative diseases .